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molecular formula C11H13IO3 B3187430 Isobutyl 2-hydroxy-5-iodobenzoate CAS No. 15206-70-9

Isobutyl 2-hydroxy-5-iodobenzoate

Cat. No. B3187430
M. Wt: 320.12 g/mol
InChI Key: QOIIQYGCRPHBQJ-UHFFFAOYSA-N
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Patent
US05556855

Procedure details

2-hydroxy-5-iodobenzoic acid (477 g, 1.8 mol), isobutanol (225 g), cone sulfuric acid (20 ml) in toluene (21) was refluxed for 6 h using a water separator. The solution was cooled and washed with water. The solution was treated with decolorizing carbon and the toluene was evaporated. The residue was recrystallized from methanol. Yield 376 g.
Quantity
477 g
Type
reactant
Reaction Step One
Quantity
225 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[CH:10]=[CH:9][C:8]([I:11])=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].[CH2:12](O)[CH:13]([CH3:15])[CH3:14].S(=O)(=O)(O)O.O>C1(C)C=CC=CC=1>[OH:1][C:2]1[CH:10]=[CH:9][C:8]([I:11])=[CH:7][C:3]=1[C:4]([O:6][CH2:12][CH:13]([CH3:15])[CH3:14])=[O:5]

Inputs

Step One
Name
Quantity
477 g
Type
reactant
Smiles
OC1=C(C(=O)O)C=C(C=C1)I
Name
Quantity
225 g
Type
reactant
Smiles
C(C(C)C)O
Name
Quantity
20 mL
Type
reactant
Smiles
S(O)(O)(=O)=O
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The solution was cooled
WASH
Type
WASH
Details
washed with water
ADDITION
Type
ADDITION
Details
The solution was treated with decolorizing carbon
CUSTOM
Type
CUSTOM
Details
the toluene was evaporated
CUSTOM
Type
CUSTOM
Details
The residue was recrystallized from methanol

Outcomes

Product
Name
Type
Smiles
OC1=C(C(=O)OCC(C)C)C=C(C=C1)I

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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